![molecular formula C15H22N2O4S B5581522 1-(3-methoxybenzoyl)-4-(propylsulfonyl)piperazine](/img/structure/B5581522.png)
1-(3-methoxybenzoyl)-4-(propylsulfonyl)piperazine
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Description
1-(3-methoxybenzoyl)-4-(propylsulfonyl)piperazine is a useful research compound. Its molecular formula is C15H22N2O4S and its molecular weight is 326.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.13002836 g/mol and the complexity rating of the compound is 466. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Some novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were synthesized, including Schiff base derivatives obtained using 4-methoxybenzaldehyde and further Mannich base derivatives with methyl piperazine as an amine component. These compounds were screened for their antimicrobial activities, showing good or moderate activities against test microorganisms (Bektaş et al., 2010).
Antimicrobial Studies on Pyridine Derivatives
2-(p-Acetylaminobenzenesulfonylamido)-substituted benzothiazoles were prepared and further reacted with piperazine, yielding compounds with considerable antibacterial activity. The new compounds' structures were confirmed by elemental analyses, IR, 1H NMR, and mass-spectral data, showcasing their potential in antibacterial applications (Patel & Agravat, 2009).
Supramolecular Assemblies in Piperazines
Research on 1-halobenzoyl-4-(2-methoxyphenyl)piperazines with varying Z′ values demonstrated their ability to form one-dimensional to three-dimensional hydrogen-bonded assemblies, highlighting the structural versatility and potential applications in material science (Chinthal et al., 2021).
Crystal Structure and DFT Calculations
The synthesis of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives and their structural confirmation via single crystal X-ray diffraction studies and DFT calculations indicate their significance in the understanding of molecular properties and reactions (Kumara et al., 2017).
σ Receptor Ligand Analogues for Diagnostic Applications
1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) and its analogues were designed with reduced lipophilic character for potential therapeutic and diagnostic applications in oncology, demonstrating the role of structural modifications in optimizing pharmacological profiles (Abate et al., 2011).
Properties
IUPAC Name |
(3-methoxyphenyl)-(4-propylsulfonylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O4S/c1-3-11-22(19,20)17-9-7-16(8-10-17)15(18)13-5-4-6-14(12-13)21-2/h4-6,12H,3,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSHCONDEBSUDRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCN(CC1)C(=O)C2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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